2-(3-benzyl-4-oxo-3,4-dihydro-5H-pyrimido[5,4-b]indol-5-yl)-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-(3-benzyl-4-oxopyrimido[5,4-b]indol-5-yl)-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C27H24N4O2/c1-2-20-12-6-8-14-22(20)29-24(32)17-31-23-15-9-7-13-21(23)25-26(31)27(33)30(18-28-25)16-19-10-4-3-5-11-19/h3-15,18H,2,16-17H2,1H3,(H,29,32)
• InChI Key: SOYGEIJHKXTGGR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3C4=C2C(=O)N(C=N4)CC5=CC=CC=C5
• Molecular Formula: C27H24N4O2
• Molecular Weight: 436.5 g/mol

Description

2-(3-benzyl-4-oxo-3,4-dihydro-5H-pyrimido[5,4-b]indol-5-yl)-N-(2-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C27H24N4O2 and its molecular weight is 436.515. The purity is usually 95%.
BenchChem offers high-quality 2-(3-benzyl-4-oxo-3,4-dihydro-5H-pyrimido[5,4-b]indol-5-yl)-N-(2-ethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-benzyl-4-oxo-3,4-dihydro-5H-pyrimido[5,4-b]indol-5-yl)-N-(2-ethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Formation

This compound is a part of a broader class of compounds utilized in various synthetic pathways to create derivative compounds with potential applications in material science, medicinal chemistry, and chemical engineering. For instance, it shares structural similarities with compounds involved in the synthesis of pyrimido and pyridone derivatives, which are used in creating heterocyclic compounds with potential applications in drug development and materials chemistry. One study details the synthesis of 3-Oxo-2-[(Z)-1-phenylmethylidene]-5H-[1,3]thiazolo[3,2-a] pyrimidine derivatives, showcasing the versatility of related compounds in synthesizing pyrimidine derivatives with possible pharmacological properties (Mobinikhaledi et al., 2008).

Heterocyclic Chemistry

The compound's core structure is a part of the broader research in heterocyclic chemistry, specifically in the development of novel heterocycles with potential for various applications, including biological and material science. For instance, studies have utilized related structures for the synthesis of novel heterocycles, such as thiazoles and pyridines, with potential applications in biological systems and as antimicrobial agents (Albratty et al., 2017).

Crystallography and Molecular Analysis

The structural features of similar compounds make them suitable for crystallographic analysis and molecular studies, aiding in the understanding of molecular conformations, intermolecular interactions, and the design of compounds with desired physical or chemical properties. Research in this area focuses on analyzing the crystal structures of related acetamide derivatives, providing insights into their molecular geometry, hydrogen bonding patterns, and potential for forming stable crystalline structures with specific properties (Subasri et al., 2017).